N-(2,1,3-Benzothiadiazol-4-ylmethyl)-2-chloro-N-(4-hydroxypentan-2-yl)acetamide

• IUPAC Name: N-(2,1,3-benzothiadiazol-4-ylmethyl)-2-chloro-N-(4-hydroxypentan-2-yl)acetamide
• InChI: InChI=1S/C14H18ClN3O2S/c1-9(6-10(2)19)18(13(20)7-15)8-11-4-3-5-12-14(11)17-21-16-12/h3-5,9-10,19H,6-8H2,1-2H3
• InChI Key: IZWNOUJOTIWHPC-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(C)O)N(CC1=CC=CC2=NSN=C21)C(=O)CCl
• Molecular Formula: C14H18ClN3O2S
• Molecular Weight: 327.8 g/mol

Description

N-(2,1,3-Benzothiadiazol-4-ylmethyl)-2-chloro-N-(4-hydroxypentan-2-yl)acetamide, also known as BZMA, is a chemical compound that has been widely used in scientific research due to its unique properties. BZMA is a heterocyclic compound that contains a benzothiadiazole ring and an acetamide group, making it a versatile compound for various applications.

Mechanism of Action

The mechanism of action of N-(2,1,3-Benzothiadiazol-4-ylmethyl)-2-chloro-N-(4-hydroxypentan-2-yl)acetamide is not fully understood, but it is believed to involve the interaction of the benzothiadiazole ring with biological molecules. N-(2,1,3-Benzothiadiazol-4-ylmethyl)-2-chloro-N-(4-hydroxypentan-2-yl)acetamide has been shown to bind to proteins, DNA, and RNA, which may affect their functions. N-(2,1,3-Benzothiadiazol-4-ylmethyl)-2-chloro-N-(4-hydroxypentan-2-yl)acetamide has also been shown to interact with lipid membranes, affecting their fluidity and permeability.
Biochemical and Physiological Effects
N-(2,1,3-Benzothiadiazol-4-ylmethyl)-2-chloro-N-(4-hydroxypentan-2-yl)acetamide has been shown to have various biochemical and physiological effects. N-(2,1,3-Benzothiadiazol-4-ylmethyl)-2-chloro-N-(4-hydroxypentan-2-yl)acetamide has been shown to induce apoptosis in cancer cells, making it a potential anti-cancer agent. N-(2,1,3-Benzothiadiazol-4-ylmethyl)-2-chloro-N-(4-hydroxypentan-2-yl)acetamide has also been shown to have antibacterial and antifungal properties. In addition, N-(2,1,3-Benzothiadiazol-4-ylmethyl)-2-chloro-N-(4-hydroxypentan-2-yl)acetamide has been shown to affect the activity of enzymes and ion channels, which may have implications for various physiological processes.

Advantages and Limitations for Lab Experiments

N-(2,1,3-Benzothiadiazol-4-ylmethyl)-2-chloro-N-(4-hydroxypentan-2-yl)acetamide has several advantages for lab experiments, including its strong fluorescence properties, versatility, and ability to interact with biological molecules. However, N-(2,1,3-Benzothiadiazol-4-ylmethyl)-2-chloro-N-(4-hydroxypentan-2-yl)acetamide also has some limitations, including its potential toxicity and limited solubility in aqueous solutions.

Future Directions

There are several future directions for the use of N-(2,1,3-Benzothiadiazol-4-ylmethyl)-2-chloro-N-(4-hydroxypentan-2-yl)acetamide in scientific research. One potential direction is the development of N-(2,1,3-Benzothiadiazol-4-ylmethyl)-2-chloro-N-(4-hydroxypentan-2-yl)acetamide-based probes for imaging and sensing applications. Another direction is the investigation of the mechanism of action of N-(2,1,3-Benzothiadiazol-4-ylmethyl)-2-chloro-N-(4-hydroxypentan-2-yl)acetamide and its potential as a therapeutic agent for various diseases. Additionally, the synthesis of N-(2,1,3-Benzothiadiazol-4-ylmethyl)-2-chloro-N-(4-hydroxypentan-2-yl)acetamide derivatives with improved properties may lead to new applications in various fields.

Synthesis Methods

The synthesis of N-(2,1,3-Benzothiadiazol-4-ylmethyl)-2-chloro-N-(4-hydroxypentan-2-yl)acetamide involves the reaction of 2-chloro-N-(4-hydroxypentan-2-yl)acetamide with 2-aminobenzenethiol in the presence of a base. The reaction proceeds through the formation of an intermediate, which is then cyclized to form the benzothiadiazole ring. The final product is obtained after purification and isolation.

Scientific Research Applications

N-(2,1,3-Benzothiadiazol-4-ylmethyl)-2-chloro-N-(4-hydroxypentan-2-yl)acetamide has been used in various scientific research applications, including fluorescent labeling, imaging, and sensing. N-(2,1,3-Benzothiadiazol-4-ylmethyl)-2-chloro-N-(4-hydroxypentan-2-yl)acetamide has been shown to exhibit strong fluorescence properties, making it a suitable compound for fluorescence labeling and imaging of biological systems. N-(2,1,3-Benzothiadiazol-4-ylmethyl)-2-chloro-N-(4-hydroxypentan-2-yl)acetamide has also been used as a sensor for detecting metal ions and other analytes in biological samples.